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Compound of Interest

Compound Name: Butafosfan

Cat. No.: B124190 Get Quote

Introduction

Butafosfan is an organic phosphorus compound utilized in veterinary medicine to influence

metabolism, particularly in livestock. It is often administered for the treatment of metabolic

disorders and as a tonic in cases of stress or disease. Accurate quantification of Butafosfan in

pharmaceutical formulations is crucial for ensuring dosage accuracy and therapeutic efficacy.

This application note details a simple, sensitive, and validated spectrophotometric method for

the determination of Butafosfan in both single and multi-component veterinary preparations.

The described method is based on the chemical conversion of the organically bound

phosphorus in Butafosfan into inorganic phosphate through combustion. This phosphate then

reacts with molybdate in an acidic medium, in the presence of a reducing agent (ascorbic acid),

to form a colored phosphomolybdenum complex, commonly known as "molybdenum blue". The

intensity of the blue color, which is directly proportional to the concentration of Butafosfan, is

measured spectrophotometrically at a wavelength of 830 nm.[1][2]

Experimental Protocols
1. Reagents and Materials

Sulfuric acid (concentrated)

Ammonium molybdate solution
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Ascorbic acid solution

Butafosfan reference standard

Veterinary preparation containing Butafosfan

Distilled or deionized water

Standard laboratory glassware

UV-Vis Spectrophotometer

2. Standard Solution Preparation

A stock solution of Butafosfan is prepared by accurately weighing a known amount of the

reference standard and dissolving it in a specific volume of distilled water. A series of working

standard solutions of varying concentrations are then prepared by diluting the stock solution

with distilled water. These standards are used to construct a calibration curve.

3. Sample Preparation

An accurately measured volume or weight of the veterinary preparation is taken and subjected

to a combustion process to mineralize the organic matter and convert the phosphorus in

Butafosfan to inorganic phosphate. The resulting residue is then dissolved in a known volume

of an acidic solution to prepare the sample solution for analysis.

4. Analytical Procedure

An aliquot of the prepared sample solution (and each standard solution) is transferred to a

volumetric flask.

Ammonium molybdate solution and ascorbic acid solution are added in the specified

volumes.

The solution is diluted to the mark with distilled water and mixed thoroughly.

The reaction is allowed to proceed for a specified time to ensure complete color

development.
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The absorbance of the resulting "molybdenum blue" complex is measured at 830 nm against

a reagent blank.[1][2]

The concentration of Butafosfan in the sample is determined by comparing its absorbance

with the calibration curve generated from the standard solutions.

Quantitative Data Summary
The following table summarizes the key quantitative parameters of the validated

spectrophotometric method for Butafosfan determination.

Parameter Value

Wavelength of Maximum Absorbance (λmax) 830 nm[1][2]

Linearity Range (Beer's Law) 0.3 - 9.0 µg/mL[1][2]

Correlation Coefficient (r²) > 0.99

Limit of Detection (LOD)
Method-dependent, typically in the sub-µg/mL

range

Limit of Quantitation (LOQ)
Method-dependent, typically in the sub-µg/mL

range

Accuracy (Recovery) Within acceptable pharmacopoeial limits

Precision (RSD%) Within acceptable pharmacopoeial limits
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Caption: Experimental workflow for the spectrophotometric determination of Butafosfan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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